Cas no 832110-96-0 (Oxepin, 4-(2-bromoethyl)-)
Oxepin, 4-(2-bromoethyl)- structure
Product name:Oxepin, 4-(2-bromoethyl)-
Oxepin, 4-(2-bromoethyl)- Chemical and Physical Properties
Names and Identifiers
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- Oxepin, 4-(2-bromoethyl)-
- 4-(2-bromoethyl)oxepine
- DTXSID30835448
- 832110-96-0
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- Inchi： InChI=1S/C8H9BrO/c9-5-3-8-2-1-6-10-7-4-8/h1-2,4,6-7H,3,5H2
- InChI Key： HHVYANIDJHXSHO-UHFFFAOYSA-N
- SMILES： C1=COC=CC(=C1)CCBr
Computed Properties
- Exact Mass: 199.98368g/mol
- Monoisotopic Mass: 199.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
- XLogP3: 2.3
Oxepin, 4-(2-bromoethyl)- Related Literature
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M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
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Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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